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Compound of Interest

Compound Name: C.I. Acid Violet 48

Cat. No.: B1624508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure

elucidation of C.I. Acid Violet 48 (CAS No. 12220-51-8), an anthraquinone-based dye. This

document outlines the key analytical techniques and experimental protocols employed to

confirm its molecular structure, presenting both qualitative and quantitative data in a clear,

structured format.

Core Chemical Identity
C.I. Acid Violet 48 is a complex organic molecule with the chemical formula C₃₇H₃₈N₂Na₂O₉S₂

and a molecular weight of 764.82 g/mol .[1][2] Its IUPAC name is disodium;3-[[4-amino-9,10-

dioxo-3-[2-sulfonato-4-(2,4,4-trimethylpentan-2-yl)phenoxy]anthracen-1-yl]amino]-2,4,6-

trimethylbenzenesulfonate.[1] The molecule's core is an anthraquinone structure, which is

responsible for its characteristic violet color.

Quantitative Data Summary
The following table summarizes the key quantitative data used in the structural confirmation of

C.I. Acid Violet 48.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1624508?utm_src=pdf-interest
https://www.benchchem.com/product/b1624508?utm_src=pdf-body
https://www.benchchem.com/product/b1624508?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0331210.htm
https://spectrabase.com/spectrum/3WrY64PUbjC
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0331210.htm
https://www.benchchem.com/product/b1624508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Analytical Technique

Molecular Formula C₃₇H₃₈N₂Na₂O₉S₂
High-Resolution Mass

Spectrometry

Molecular Weight 764.1814 g/mol (monoisotopic)
High-Resolution Mass

Spectrometry

λmax (Water) 592 nm[3] UV-Visible Spectroscopy

¹H NMR
See detailed protocol for

expected shifts

Nuclear Magnetic Resonance

Spectroscopy

¹³C NMR
See detailed protocol for

expected shifts

Nuclear Magnetic Resonance

Spectroscopy

FT-IR
See detailed protocol for key

vibrational bands

Fourier-Transform Infrared

Spectroscopy

Experimental Protocols for Structural Elucidation
The structural elucidation of C.I. Acid Violet 48 relies on a combination of spectroscopic and

chromatographic techniques. The general workflow for confirming the structure is outlined

below.

Experimental Workflow
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Synthesis

Purification

Structural Analysis

Structure Confirmation

Synthesis of C.I. Acid Violet 48 via Condensation and Sulfonation

Purification by Recrystallization/Chromatography

UV-Visible Spectroscopy FT-IR Spectroscopy HPLC-MS Analysis NMR Spectroscopy (¹H, ¹³C)

Final Structure Elucidation

Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and structural elucidation of C.I. Acid Violet
48.

High-Performance Liquid Chromatography-Mass
Spectrometry (HPLC-MS)

Objective: To determine the purity of the synthesized compound and confirm its molecular

weight.

Instrumentation: A reverse-phase C18 column coupled with a high-resolution mass

spectrometer (e.g., Q-TOF or Orbitrap).

Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.
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Procedure: A solution of C.I. Acid Violet 48 is injected into the HPLC system. The compound

is separated from any impurities, and the eluent is introduced into the mass spectrometer.

Expected Results: A major peak corresponding to C.I. Acid Violet 48 should be observed in

the chromatogram. The high-resolution mass spectrum should show an ion corresponding to

the molecular formula C₃₇H₃₈N₂Na₂O₉S₂.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To elucidate the detailed connectivity of atoms within the molecule.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterium oxide (D₂O).

Experiments:

¹H NMR: Provides information about the number and types of protons and their

neighboring atoms. Expected signals would include those for the aromatic protons on the

anthraquinone core and the substituted benzene rings, as well as aliphatic protons from

the tert-octyl and trimethyl groups.

¹³C NMR: Reveals the different carbon environments in the molecule, including the

carbonyl carbons of the anthraquinone, aromatic carbons, and aliphatic carbons.

Procedure: A small amount of the purified dye is dissolved in the deuterated solvent and

placed in an NMR tube. Standard ¹H and ¹³C NMR spectra are acquired.

Expected Results: The chemical shifts, splitting patterns, and integration of the peaks in the

¹H and ¹³C NMR spectra should be consistent with the proposed structure of C.I. Acid Violet
48.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Instrumentation: An FT-IR spectrometer.
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Sample Preparation: The sample is typically prepared as a KBr pellet or analyzed using an

Attenuated Total Reflectance (ATR) accessory.

Procedure: The sample is scanned with infrared radiation, and the absorbance is measured

as a function of wavenumber.

Expected Results: The FT-IR spectrum should display characteristic absorption bands for the

functional groups present in C.I. Acid Violet 48, including:

N-H stretching vibrations for the amino group.

C=O stretching for the quinone carbonyl groups.

S=O stretching for the sulfonate groups.

C-H stretching for the aromatic and aliphatic components.

C=C stretching for the aromatic rings.

UV-Visible Spectroscopy
Objective: To determine the wavelength of maximum absorbance (λmax), which is

characteristic of the chromophore.

Instrumentation: A UV-Visible spectrophotometer.

Solvent: Deionized water.

Procedure: A dilute solution of C.I. Acid Violet 48 is prepared, and its absorbance is

measured across the UV-Visible range (typically 200-800 nm).

Expected Results: The spectrum should show a strong absorbance in the visible region, with

a λmax around 592 nm in water, which is responsible for its violet color.[3]

Signaling Pathways and Logical Relationships
The structural elucidation process follows a logical progression where each experimental

technique provides a piece of the puzzle, leading to the final confirmation of the chemical
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structure.

Experimental Data Structural Interpretation

Molecular Weight (MS) Molecular Formula

Functional Groups (FT-IR) Identified Substructures

Proton-Carbon Framework (NMR) Atom Connectivity

Chromophore (UV-Vis) Electronic Structure

Confirmed Structure of C.I. Acid Violet 48

Click to download full resolution via product page

Caption: Logical relationship between experimental data and structural interpretation for C.I.
Acid Violet 48.

This guide provides a foundational understanding of the methodologies and data interpretation

required for the comprehensive structural elucidation of C.I. Acid Violet 48. The combination of

these analytical techniques allows for a high degree of confidence in the assigned molecular

structure, which is crucial for its application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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